Cas no 77549-12-3 (L-Cysteine,N-acetyl-S-(3-methoxy-3-oxopropyl)-)

L-Cysteine,N-acetyl-S-(3-methoxy-3-oxopropyl)- structure
77549-12-3 structure
Product Name:L-Cysteine,N-acetyl-S-(3-methoxy-3-oxopropyl)-
CAS No:77549-12-3
MF:C9H15NO5S
MW:249.284101724625
CID:579015
PubChem ID:187131
Update Time:2025-04-19

L-Cysteine,N-acetyl-S-(3-methoxy-3-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine,N-acetyl-S-(3-methoxy-3-oxopropyl)-
    • 77549-12-3
    • N-(1-Hydroxyethylidene)-S-(3-methoxy-3-oxopropyl)cysteine
    • DTXSID60998757
    • L-Cysteine, N-acetyl-S-(3-methoxy-3-oxopropyl)-
    • Inchi: 1S/C9H15NO5S/c1-6(11)10-7(9(13)14)5-16-4-3-8(12)15-2/h7H,3-5H2,1-2H3,(H,10,11)(H,13,14)/t7-/m0/s1
    • InChI Key: GZTSCZSNTKEYFI-ZETCQYMHSA-N
    • SMILES: S(CCC(=O)OC)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

  • Exact Mass: 249.06715
  • Monoisotopic Mass: 249.06709375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 92.7
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